Cas no 885268-99-5 (Thieno[2,3-d]pyrimidine-6-propanamide,4-amino-)

Thieno[2,3-d]pyrimidine-6-propanamide,4-amino- structure
885268-99-5 structure
Product Name:Thieno[2,3-d]pyrimidine-6-propanamide,4-amino-
CAS No:885268-99-5
MF:C9H10N4OS
MW:222.266899585724
CID:710642
PubChem ID:57355176
Update Time:2025-04-19

Thieno[2,3-d]pyrimidine-6-propanamide,4-amino- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-6-propanamide,4-amino-
    • 3-(4-Aminothieno[2,3-d]pyrimidin-6-yl)propanamide
    • DTXSID30722920
    • 885268-99-5
    • 2',3'-di-o-acetyl-5'-deoxy-5-fulurocytidine
    • 3-{4-aminothieno[2,3-d]pyrimidin-6-yl}propanamide
    • Inchi: 1S/C9H10N4OS/c10-7(14)2-1-5-3-6-8(11)12-4-13-9(6)15-5/h3-4H,1-2H2,(H2,10,14)(H2,11,12,13)
    • InChI Key: JNXVZNSDGXNJMX-UHFFFAOYSA-N
    • SMILES: S1C2C(=C(N)N=CN=2)C=C1CCC(N)=O

Computed Properties

  • Exact Mass: 222.05753213g/mol
  • Monoisotopic Mass: 222.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 0.4
  • Topological Polar Surface Area: 123Ų
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